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Introduction

GS967, also known as GS-458967, is a potent and selective inhibitor of the cardiac late sodium
current (late INa).[1][2] This current is enhanced in pathological conditions such as heart failure
and long QT syndrome, contributing to cardiac arrhythmias.[3] By selectively targeting the late
INa over the peak INa, GS967 offers a promising therapeutic strategy to shorten action
potential duration (APD) and suppress arrhythmias like Torsades de Pointes (TdP) with minimal
effects on normal cardiac conduction.[4][5]

These application notes provide a comprehensive guide for setting up and conducting
electrophysiology experiments to evaluate the effects of GS967 on cardiac myocytes. The
protocols outlined below are synthesized from established research methodologies and are
intended to assist researchers in obtaining reliable and reproducible data.

Mechanism of Action

GS967 exerts its antiarrhythmic effects by binding to voltage-gated sodium channels (Nav) and
preferentially inhibiting the sustained or late component of the sodium current. This late INa is
pathologically enhanced in certain cardiac channelopathies, leading to prolonged
repolarization, early afterdepolarizations (EADs), and triggered arrhythmias.[5][6] By blocking
this late current, GS967 effectively shortens the cardiac action potential and reduces the
arrhythmogenic substrate.[3][4] Computer modeling suggests that the inhibition of late INaL by
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GS967 can prevent EADs by counterbalancing the reduced repolarization reserve and
normalizing intracellular sodium concentration.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of late INa in arrhythmogenesis and a
typical experimental workflow for assessing the electrophysiological effects of GS967.
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Signaling Pathway of Late INa in Arrhythmogenesis
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Experimental Workflow for GS967 Electrophysiology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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